![molecular formula C12H15N3S B183894 2-Amino-5-(4-tert-butylphenyl)-1,3,4-thiadiazole CAS No. 100987-04-0](/img/structure/B183894.png)
2-Amino-5-(4-tert-butylphenyl)-1,3,4-thiadiazole
Overview
Description
Synthesis Analysis
This involves a detailed examination of the methods used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions used in the synthesis .Molecular Structure Analysis
This involves examining the molecular structure of the compound, including the arrangement of atoms and the chemical bonds that hold the atoms together .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. This can include reactions with other compounds, decomposition reactions, and any other chemical changes the compound might undergo .Physical And Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Corrosion Inhibition
2-Amino-1,3,4-thiadiazole derivatives, including compounds structurally related to 2-Amino-5-(4-tert-butylphenyl)-1,3,4-thiadiazole, have been explored as corrosion inhibitors. For example, Attou et al. (2020) found that 2-amino-5-(2-methoxyphenyl)-1,3,4-thiadiazole serves as an effective corrosion inhibitor for mild steel in hydrochloric acid, achieving up to 98% protection (Attou et al., 2020). Similarly, Tang et al. (2009) synthesized derivatives like 5-phenyl-2-amino-1,3,4-thiadiazloe as inhibitors for copper corrosion in sulfuric acid, showing notable efficiency (Tang et al., 2009).
Anticancer and Neuroprotective Activities
These compounds also exhibit potential in cancer research and neuroprotection. Rzeski et al. (2007) reported that 2-amino-1,3,4-thiadiazole based compounds showed anticancer activity against various tumor cells and also had neuroprotective effects in neuronal cultures exposed to neurotoxic agents (Rzeski et al., 2007). Juszczak et al. (2011) further confirmed the anti-cancer properties of a 2-amino-1,3,4-thiadiazole derivative, noting its non-toxicity to normal cells (Juszczak et al., 2011).
Fluorescence and Spectroscopic Properties
1,3,4-thiadiazole derivatives, including those with a 2-amino group, have been studied for their unique fluorescence and spectroscopic properties. Budziak et al. (2019) explored the dual fluorescence effects and biological activity in 1,3,4-thiadiazole derivatives, finding potential applications in fluorescence probes or pharmaceuticals with antimycotic properties (Budziak et al., 2019).
Antimicrobial Properties
These compounds have also been synthesized with a focus on antimicrobial properties. Ameen and Qasir (2017) designed and synthesized 1,3,4-thiadiazole derivatives, finding potential antibacterial and antifungal activities (Ameen & Qasir, 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3S/c1-12(2,3)9-6-4-8(5-7-9)10-14-15-11(13)16-10/h4-7H,1-3H3,(H2,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEVOCASZWAUYHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NN=C(S2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201327996 | |
Record name | 5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201327996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
3.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24808187 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
100987-04-0 | |
Record name | 5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201327996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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